Cas no 916901-09-2 ( )

• Product Name: &nbsp
• CAS No: 916901-09-2
• MF: C₇H₁₄ClNO₃S
• MW: 227.708960056305
• CID: 872600
• PubChem ID: 90478018
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• trans-4-Cyclopropylamino-1,1-dioxo-tetrahydrothiophen-3-ol hydrochloride
• 916901-09-2
•  

• Inchi： 1S/C7H13NO3S.ClH/c9-7-4-12(10,11)3-6(7)8-5-1-2-5;/h5-9H,1-4H2;1H/t6-,7-;/m0./s1
• InChI Key： YLJGBEWPBCGDSV-LEUCUCNGSA-N
• SMILES： Cl.S1(C[C@@H]([C@H](C1)NC1CC1)O)(=O)=O

Computed Properties

• Exact Mass: 227.03800
• Monoisotopic Mass: 227.0382922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 74.78000
• LogP: 1.17000